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Compound of Interest

Compound Name: 4-Nitrobenzyl chloride

Cat. No.: B089503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and

disposal of 4-Nitrobenzyl chloride (CAS No. 100-14-1). The information herein is intended to

equip laboratory personnel with the necessary knowledge to mitigate risks and respond

effectively to emergencies. Adherence to these guidelines is crucial for ensuring personal

safety and maintaining a secure research environment.

Chemical and Physical Properties
4-Nitrobenzyl chloride is a solid, off-white to pale yellow crystalline substance.[1] It is

recognized for its lachrymatory properties, meaning it can induce tearing.[1] A summary of its

key physical and chemical properties is presented in Table 1.
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Property Value Reference(s)

CAS Number 100-14-1 [1][2]

Molecular Formula C7H6ClNO2 [1]

Molecular Weight 171.58 g/mol [1]

Appearance
Off-white to slightly yellow to a

pale yellow crystals
[1]

Melting Point 70 - 74 °C (158 - 165.2 °F) [1][3][4]

Boiling Point
112 °C (233.6 °F) @ 0.6

mmHg
[3]

Solubility
Insoluble in water. Soluble in

chloroform (50 mg/mL).
[1][4]

Odor Odorless/None reported [1][3]

Hazard Identification and Classification
4-Nitrobenzyl chloride is classified as a hazardous substance with multiple risk factors. It is

crucial to understand these hazards to implement appropriate safety measures.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Aquatic Hazard (Acute) 1 H400: Very toxic to aquatic life

Aquatic Hazard (Chronic) 1
H410: Very toxic to aquatic life

with long lasting effects
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Source:[2][5]

Potential Health Effects:[1][6]

Eye Contact: Causes severe eye irritation and damage.[1][2] It is a lachrymator, causing an

increased flow of tears.[1]

Skin Contact: Causes severe skin burns and irritation.[2][3]

Inhalation: May cause respiratory tract irritation, burning sensation, coughing, wheezing,

laryngitis, and shortness of breath.[1] Inhalation of high concentrations can lead to delayed

pulmonary edema.[1][6]

Ingestion: Harmful if swallowed.[5] May cause gastrointestinal irritation with nausea,

vomiting, and diarrhea.[1] Ingestion can lead to perforation of the esophagus and stomach

due to its corrosive nature.[7]

Toxicological Data
Understanding the toxicological profile of 4-Nitrobenzyl chloride is essential for risk

assessment.

Toxicity Data Value Species Reference(s)

LD50 (Oral) 1809 mg/kg Rat [1][5][7]

LCLo (Inhalation) 280 mg/m³ / 4h Rat [5][6]

Mutagenicity

Mutagenic in

microorganisms

(Salmonella

typhimurium) and

causes sister

chromatid exchange

in hamster ovary cells.

N/A [1]
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Strict adherence to handling and storage protocols is mandatory to prevent exposure and

accidents.

Engineering Controls
Fume Hood: All work with 4-Nitrobenzyl chloride must be conducted in a certified chemical

fume hood.[1]

Ventilation: Use with adequate general and local exhaust ventilation to keep airborne

concentrations low.[1][2]

Eyewash and Safety Shower: Facilities must be equipped with a readily accessible eyewash

station and safety shower.[1]

Personal Protective Equipment (PPE)
A critical aspect of safe handling involves the correct use of personal protective equipment.

Personal Protective Equipment (PPE) for 4-Nitrobenzyl Chloride

Eye/Face Protection

Chemical safety goggles
(OSHA 29 CFR 1910.133 or EN166) Face shield

Skin Protection

Chemical-resistant gloves
(EN 374)

Protective clothing
(Lab coat, apron) Closed-toe shoes

Respiratory Protection

NIOSH/EN 149 approved respirator
(if ventilation is inadequate)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment.

Handling Procedures
Wash hands and any exposed skin thoroughly after handling.[1][3]

Avoid contact with eyes, skin, and clothing.[1]
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Do not breathe dust, fumes, or vapors.[3][8]

Weigh and transfer the chemical inside a fume hood.[9]

Avoid the formation of dust and aerosols.[10][11]

Keep containers tightly closed when not in use.[1]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Recommended storage temperature is between 15 – 25 °C.[2]

Store away from incompatible substances such as oxidizing agents, bases, alcohols,

amines, metals, and moisture.[1]

The storage area should be designated as a corrosives area.[12]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving 4-
Nitrobenzyl chloride.

First-Aid Measures
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Exposure Route First-Aid Protocol Reference(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[1][2]

Skin Contact

Immediately remove all

contaminated clothing. Flush

skin with plenty of water for at

least 15 minutes. Seek

immediate medical attention as

corrosive injuries can be

difficult to heal if not treated

promptly.

[1][2]

Inhalation

Remove the individual from

exposure to fresh air

immediately. If not breathing,

give artificial respiration. If

breathing is difficult, give

oxygen. Seek immediate

medical aid.

[1][6]

Ingestion

If the victim is conscious and

alert, give 2-4 cupfuls of water

or milk to drink. Do NOT

induce vomiting. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1]

Accidental Release Measures
In the event of a spill, follow these procedures:
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Accidental Release Workflow

Evacuate non-essential personnel
and isolate the area

Wear appropriate PPE
(See PPE diagram) Ensure adequate ventilation Contain the spill.

Cover with sand, dry lime, or soda ash.
Carefully sweep or vacuum up material

into a suitable, closed container for disposal. Clean the spill area thoroughly. Dispose of waste as hazardous material.

Click to download full resolution via product page

Caption: Spill Response Workflow.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. DO NOT

USE WATER, as it hydrolyzes the material, liberating acidic gas which can react with metal

surfaces to generate flammable hydrogen gas.[1][13]

Hazards from Combustion: During a fire, irritating and highly toxic gases such as hydrogen

chloride, nitrogen oxides, and carbon monoxide may be generated.[1]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][11]

Stability and Reactivity
Chemical Stability: Stable at room temperature in closed containers under normal storage

and handling conditions.[1] May decompose violently at temperatures above 125 °C.[1]

Conditions to Avoid: Incompatible materials, moisture, excess heat, oxidizers, amines, and

bases.[1]

Incompatible Materials: Oxidizing agents, bases, alcohols, amines, steel, and moisture.[1]

Hazardous Decomposition Products: Hydrogen chloride, nitrogen oxides, carbon monoxide,

and carbon dioxide.[1]

Disposal Considerations
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Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and

consult state and local regulations.[1]

Disposal Method: Dispose of this material through a licensed professional waste disposal

service.[1] One method involves dissolving or mixing the material with a combustible solvent

and burning it in a chemical incinerator equipped with an afterburner and scrubber.[10][11]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[10]

This guide is intended to provide comprehensive safety and handling information for 4-
Nitrobenzyl chloride. It is not a substitute for a thorough risk assessment and adherence to all

applicable institutional and regulatory safety protocols. Always consult the most current Safety

Data Sheet (SDS) before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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